4-Methyl-1-piperidinecarbonitrile
Cat. No. B3349179
M. Wt: 124.18 g/mol
InChI Key: KUPICCWIGKOYDJ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US04098791
Procedure details
In the manner given in Example 1, 4-methylpiperidine is treated with cyanogen bromide and aqueous sodium sodium hydroxide to give 4-methyl-1-piperidinecarbonitrile.
Name
sodium sodium hydroxide
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Identifiers
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REACTION_CXSMILES
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[CH3:1][CH:2]1[CH2:7][CH2:6][NH:5][CH2:4][CH2:3]1.[N:8]#[C:9]Br.[OH-].[Na+].[Na+].[OH-]>>[CH3:1][CH:2]1[CH2:7][CH2:6][N:5]([C:9]#[N:8])[CH2:4][CH2:3]1 |f:2.3.4.5|
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Inputs
Step One
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Name
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Quantity
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0 (± 1) mol
|
|
Type
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reactant
|
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Smiles
|
CC1CCNCC1
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Step Two
|
Name
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Quantity
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0 (± 1) mol
|
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Type
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reactant
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Smiles
|
N#CBr
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Name
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sodium sodium hydroxide
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
|
[OH-].[Na+].[Na+].[OH-]
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Conditions
Other
|
Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Outcomes
Product
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Name
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Type
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product
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Smiles
|
CC1CCN(CC1)C#N
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
